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Compound of Interest

Compound Name: Ethyl trisiloxane

CAS No.: 17861-60-8

Cat. No.: B103620

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl trisiloxane is a linear siloxane compound known for its low molecular weight, high

volatility, and excellent spreading characteristics.[1] These properties, stemming from its low

surface tension, make it a valuable candidate for creating thin, uniform, and hydrophobic

coatings on various substrates.[2] Its chemical inertness and thermal stability further enhance

its utility in a range of applications, from personal care products to industrial coatings. This

document provides detailed application notes and protocols for the use of ethyl trisiloxane in

surface coating and modification for research and development purposes.

Physicochemical Properties of Ethyl Trisiloxane
A summary of the key physical and chemical properties of ethyl trisiloxane is presented in

Table 1. This data is essential for understanding its behavior during formulation and application.
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Property Value Reference

Chemical Name
3-ethyl-1,1,1,3,5,5,5-

heptamethyltrisiloxane
[3]

CAS Number 17861-60-8 [3]

Molecular Formula C9H26O2Si3 [3]

Molecular Weight ~250.56 g/mol [3]

Appearance Clear, colorless liquid

Odor Odorless

Boiling Point ~167.4 °C

Water Solubility ≤ 0.1 mg/L

Surface Tension
Not determined (due to low

water solubility)

Thermal Stability Stable up to ~300 °C

Experimental Protocols for Surface Coating
The following protocols are generalized procedures for applying ethyl trisiloxane coatings to

various substrates. Optimization of parameters such as solution concentration, application

speed, and curing conditions may be necessary for specific applications and desired coating

properties.

Substrate Preparation
Proper substrate preparation is critical to ensure uniform coating and good adhesion. The

general workflow for substrate preparation is outlined below.
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Start: Select Substrate
(Glass, Metal, Polymer)

Cleaning:
- Sonication in solvent (e.g., acetone, isopropanol)

- Rinse with deionized water

 
Drying:

- Nitrogen stream
- Oven bake (e.g., 110°C for 1 hr)

 

Surface Activation (Optional):
- Plasma treatment

- UV-Ozone treatment
 

Ready for Coating

 (If no activation)

 

Click to download full resolution via product page

Figure 1: General workflow for substrate preparation before coating.

Coating Application Methods
Ethyl trisiloxane can be applied using various standard coating techniques. The choice of

method will depend on the substrate geometry, desired coating thickness, and scalability of the

process.

3.2.1. Dip Coating Protocol

Dip coating is a simple method for achieving a uniform coating on flat or complex-shaped

substrates.

Solution Preparation: Prepare a solution of ethyl trisiloxane in a volatile, non-polar solvent

(e.g., hexane, toluene) at a concentration of 1-5% (v/v).

Immersion: Immerse the prepared substrate into the ethyl trisiloxane solution at a constant

speed.

Dwell Time: Allow the substrate to remain in the solution for a short period (e.g., 30-60

seconds) to ensure complete wetting.

Withdrawal: Withdraw the substrate from the solution at a constant, controlled speed. The

withdrawal speed is a key parameter in determining the final film thickness.

Drying/Curing: Allow the solvent to evaporate at room temperature in a clean, dust-free

environment. A subsequent low-temperature bake (e.g., 60-80°C) can be performed to

remove any residual solvent.
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Start: Prepared Substrate Prepare Ethyl Trisiloxane
Solution (1-5% in solvent) Immerse Substrate Dwell (30-60s) Withdraw at

Constant Speed Dry at Room Temperature

Optional Bake
(60-80°C)

Coated Substrate
 (If no bake)

Click to download full resolution via product page

Figure 2: Workflow for dip coating with ethyl trisiloxane.

3.2.2. Spray Coating Protocol

Spray coating is suitable for large or irregularly shaped surfaces and allows for rapid

application.

Solution Preparation: Prepare a dilute solution of ethyl trisiloxane (0.5-2% v/v) in a highly

volatile solvent.

Spraying: Use an air-assisted or ultrasonic spray nozzle to apply a fine mist of the solution

onto the substrate. Maintain a consistent distance between the nozzle and the substrate.

Application: Apply the coating in several thin, uniform layers, allowing for a brief drying time

between each pass to prevent running or sagging.

Drying/Curing: Allow the final coating to dry at room temperature. A gentle bake can be used

to accelerate solvent evaporation.

3.2.3. Spin Coating Protocol

Spin coating is ideal for producing highly uniform, thin films on flat, planar substrates.

Solution Preparation: Prepare a solution of ethyl trisiloxane (1-10% v/v) in a suitable

solvent. The concentration will influence the final film thickness.

Dispensing: Dispense a small volume of the solution onto the center of the substrate.

Spinning: Accelerate the substrate to a desired rotational speed (e.g., 1000-4000 rpm). The

final thickness is inversely proportional to the square root of the spin speed.
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Drying: The high-speed spinning will cause the solvent to evaporate rapidly, leaving a thin

film of ethyl trisiloxane.

Characterization of Ethyl Trisiloxane Coatings
The performance of the applied coating can be evaluated using various surface analysis

techniques.

Characterization
Technique

Parameter Measured Typical Expected Outcome

Contact Angle Goniometry Water Contact Angle
Increased hydrophobicity

(higher contact angle)

Surface

Profilometry/Ellipsometry
Coating Thickness

Dependent on application

parameters

Atomic Force Microscopy

(AFM)

Surface Roughness and

Morphology
Smooth, uniform surface

Adhesion Testing (e.g., ASTM

D3359)
Adhesion Strength

Qualitative or quantitative

assessment of coating-

substrate bond

Quantitative Data and Performance
While specific quantitative data for ethyl trisiloxane coatings is limited in the scientific

literature, the following tables provide a summary of expected performance based on the

properties of similar siloxane materials and general principles of surface modification.

Table 2: Expected Hydrophobic Performance of Ethyl Trisiloxane Coatings
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Substrate
Typical Uncoated Water
Contact Angle (°C)

Expected Water Contact
Angle with Ethyl
Trisiloxane Coating (°C)

Glass (Soda-lime) 20-40 > 90

Steel (Stainless) 70-80 > 100

Polycarbonate 75-85 > 95

Table 3: Adhesion Performance of Silane-Based Coatings on Various Substrates

Note: Data for ethyl trisiloxane is not readily available. The following data for other silane

coupling agents is provided for reference.

Substrate Silane Type
Adhesion
Strength (MPa)

Test Method Reference

Polycarbonate GPTMS/APTMS ~4-9 Shear Strength [4]

Glass - - - -

Steel (SS316L) - ~5-25 Pull-off [4]

Table 4: Durability and Chemical Resistance of Polysiloxane Coatings

Test Conditions
Expected Outcome
for Ethyl
Trisiloxane Coating

Reference

UV Resistance
Prolonged exposure

to UV radiation

Excellent stability,

minimal degradation
[1]

Chemical Resistance

(Acids)

Exposure to dilute HCl

or H2SO4
Good resistance [5][6]

Chemical Resistance

(Bases)

Exposure to dilute

NaOH

Limited to poor

resistance
[5][6]
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Logical Relationships in Surface Modification
The successful modification of a surface with ethyl trisiloxane depends on a series of

interconnected factors, from the initial state of the substrate to the final properties of the

coating.

Input Parameters

Coating Properties

Substrate Properties
(Material, Roughness, Cleanliness)

Uniformity Adhesion

Ethyl Trisiloxane
(Concentration, Solvent)

Coating Thickness

Hydrophobicity
(Contact Angle)

Application Method
(Dip, Spray, Spin)

Curing Conditions
(Temperature, Time)

Durability
(Chemical/UV Resistance)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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